Cas no 202126-51-0 (5-Hexyl-1,3-dithiolo4,5-d1,3dithiole-2-thione)

• Product Name: 5-Hexyl-1,3-dithiolo4,5-d1,3dithiole-2-thione
• CAS No: 202126-51-0
• MF: C₁₀H₁₄S₅
• MW: 294.543156147003
• MDL: MFCD29050490
• CID: 241018
• PubChem ID: 87559213
• Update Time: 2025-04-19

5-Hexyl-1,3-dithiolo4,5-d1,3dithiole-2-thione Chemical and Physical Properties

Names and Identifiers

• [1,3]Dithiolo[4,5-d]-1,3-dithiole-2-thione,hexyl-
• 5-Hexyl-1,3-dithiolo[4,5-d][1,3]dithiole-2-thione
• 2-hexyl-[1,3]dithiolo[4,5-d][1,3]dithiole-5-thione
• H1163
• 202126-51-0
• 5-Hexyl-[1,3]dithiolo[4,5-d][1,3]dithiole-2-thione
• MFCD29050490
• AKOS015839948
• CS-0373802
• DTXSID60659770
• 2-hexyl-[1, 3]dithiolo[4, 5-d][1, 3]dithiole-5-thione
• 5-Hexyl-2H,5H-[1,3]dithiolo[4,5-d][1,3]dithiole-2-thione
• [1,3]Dithiolo[4,5-d]-1,3-dithiole-2-thione, 5-hexyl-
• 5-HEXYL-5H-[1,3]DITHIOLO[4,5-D][1,3]DITHIOLE-2-THIONE
• RMWMTOWGAZGYGL-UHFFFAOYSA-N
• 5-Hexyl-1,3-dithiolo4,5-d1,3dithiole-2-thione

• MDL： MFCD29050490
• Inchi： 1S/C10H14S5/c1-2-3-4-5-6-7-12-8-9(13-7)15-10(11)14-8/h7H,2-6H2,1H3
• InChI Key： RMWMTOWGAZGYGL-UHFFFAOYSA-N
• SMILES： S1C2=C(SC(=S)S2)SC1CCCCCC

Computed Properties

• Exact Mass: 277.99300
• Monoisotopic Mass: 293.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 133A^2

Experimental Properties

• Density: 1.392
• Melting Point: 41.0 to 45.0 deg-C
• Boiling Point: 426.621°C at 760 mmHg
• Flash Point: 211.813°C
• Refractive Index: 1.712
• PSA: 124.15000
• LogP: 4.66410
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Hexyl-1,3-dithiolo4,5-d1,3dithiole-2-thione Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Material Chemicals Electrical Materials Biosensor Materials
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Material Chemicals Electrical Materials